Cas no 2138268-56-9 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester)
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester
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- Inchi: 1S/C13H23N3O3/c1-6-18-8-9-10(12(17)19-7-2)15-16(11(9)14)13(3,4)5/h6-8,14H2,1-5H3
- InChI Key: UOKGLKXGJNSXPY-UHFFFAOYSA-N
- SMILES: N1(C(C)(C)C)C(N)=C(COCC)C(C(OCC)=O)=N1
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-784009-0.05g |
ethyl 5-amino-1-tert-butyl-4-(ethoxymethyl)-1H-pyrazole-3-carboxylate |
2138268-56-9 | 0.05g |
$900.0 | 2023-03-16 | ||
| Enamine | EN300-784009-0.1g |
ethyl 5-amino-1-tert-butyl-4-(ethoxymethyl)-1H-pyrazole-3-carboxylate |
2138268-56-9 | 0.1g |
$943.0 | 2023-03-16 | ||
| Enamine | EN300-784009-0.25g |
ethyl 5-amino-1-tert-butyl-4-(ethoxymethyl)-1H-pyrazole-3-carboxylate |
2138268-56-9 | 0.25g |
$985.0 | 2023-03-16 | ||
| Enamine | EN300-784009-0.5g |
ethyl 5-amino-1-tert-butyl-4-(ethoxymethyl)-1H-pyrazole-3-carboxylate |
2138268-56-9 | 0.5g |
$1027.0 | 2023-03-16 | ||
| Enamine | EN300-784009-1.0g |
ethyl 5-amino-1-tert-butyl-4-(ethoxymethyl)-1H-pyrazole-3-carboxylate |
2138268-56-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-784009-2.5g |
ethyl 5-amino-1-tert-butyl-4-(ethoxymethyl)-1H-pyrazole-3-carboxylate |
2138268-56-9 | 2.5g |
$2100.0 | 2023-03-16 | ||
| Enamine | EN300-784009-5.0g |
ethyl 5-amino-1-tert-butyl-4-(ethoxymethyl)-1H-pyrazole-3-carboxylate |
2138268-56-9 | 5.0g |
$3105.0 | 2023-03-16 | ||
| Enamine | EN300-784009-10.0g |
ethyl 5-amino-1-tert-butyl-4-(ethoxymethyl)-1H-pyrazole-3-carboxylate |
2138268-56-9 | 10.0g |
$4606.0 | 2023-03-16 |
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester (CAS No. 2138268-56-9): An Emerging Compound in Medicinal Chemistry
1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester (CAS No. 2138268-56-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The pyrazole ring is a fundamental structural motif in many pharmaceuticals and agrochemicals. The presence of the 5-amino group and the 1-(1,1-dimethylethyl)-4-(ethoxymethyl) substituents on the pyrazole ring imparts specific chemical and biological properties to this compound. The ethyl ester functionality further enhances its solubility and bioavailability, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester has shown significant antiviral activity against several viral strains. A research team from the University of California reported that this compound effectively inhibits the replication of influenza A virus by targeting key viral enzymes. This finding opens up new avenues for the development of antiviral drugs against influenza and other viral infections.
The anticancer potential of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester has also been explored in several preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester could be a valuable lead compound for the development of novel anticancer agents.
The pharmacokinetic properties of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for effective drug delivery. Furthermore, its low toxicity profile makes it suitable for chronic administration without significant adverse effects.
In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(1,1-dimethylethyl)-4-(ethoxymethyl)-, ethyl ester (CAS No. 2138268-56-9) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development in various therapeutic areas. Ongoing research is expected to uncover additional applications and refine its use in clinical settings.
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